3-Phenyl-1-(4-phenylpiperazinyl)prop-2-EN-1-one

• IUPAC Name: (E)-3-phenyl-1-(4-phenylpiperazin-1-yl)prop-2-en-1-one
• InChI: InChI=1S/C19H20N2O/c22-19(12-11-17-7-3-1-4-8-17)21-15-13-20(14-16-21)18-9-5-2-6-10-18/h1-12H,13-16H2/b12-11+
• InChI Key: FADBKIXZVPGOPE-VAWYXSNFSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C19H20N2O
• Molecular Weight: 292.4 g/mol

Description

“3-Phenyl-1-(4-phenylpiperazinyl)prop-2-EN-1-one” is a chemical compound. It’s available for purchase for pharmaceutical testing.

Scientific Research Applications

Antibacterial and Antimycobacterial Activity

• Researchers have explored the antibacterial potential of this compound. Its derivatives exhibit activity against bacterial strains, including Gram-positive and Gram-negative bacteria. .

Anti-Inflammatory Properties

• The compound’s structure suggests potential anti-inflammatory activity. .

Antitumor and Anticancer Effects

• Studies indicate that certain derivatives of this compound possess antitumor and anticancer properties. They may interfere with cancer cell growth, proliferation, and metastasis. .

Antidiabetic Potential

• Some derivatives exhibit antidiabetic activity by influencing glucose metabolism or insulin sensitivity. .

Antioxidant and Cytoprotective Effects

• The compound’s phenyl and piperazinyl moieties contribute to its antioxidant properties. .

Neuroprotective Applications

• Investigations suggest that certain derivatives could have neuroprotective effects. .

Mechanism of Action

Target of Action

Similar compounds have been found to target nuclear hormone receptors . These receptors can act as repressors or activators of transcription and have a high affinity for thyroid hormones .

Pharmacokinetics

Its molecular weight of 292375 Da suggests that it may have favorable absorption and distribution characteristics, as compounds with a molecular weight under 500 Da typically have good oral bioavailability.

Result of Action

Based on the anti-tubercular activity of related compounds , it’s plausible that this compound could inhibit the growth of Mycobacterium tuberculosis H37Ra, potentially leading to the death of these bacteria.